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Compound of Interest

Compound Name: CTT2274

Cat. No.: B15611944 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CTT2274 is a novel small-molecule drug conjugate (SMDC) designed for targeted cancer

therapy. It comprises a prostate-specific membrane antigen (PSMA)-binding scaffold, a pH-

sensitive linker, and the potent cytotoxic agent monomethyl auristatin E (MMAE).[1] CTT2274 is

engineered to selectively deliver MMAE to PSMA-expressing cells, such as those found in

prostate cancer, thereby minimizing off-target toxicity.[1] This document provides detailed

guidelines for the proper handling, storage, and use of CTT2274 in a research setting.

Compound Information
A summary of the key physical and chemical properties of CTT2274 is provided in the table

below.

Property Value Source

Molecular Formula C119H159N17O33P2 Immunomart

Appearance Solid
MedChemExpress,

Immunomart

Storage Temperature -20°C Immunomart

Shipping Condition Blue Ice Immunomart
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Safety and Handling
While a specific Safety Data Sheet (SDS) for CTT2274 is not publicly available, the compound

should be handled with extreme caution due to its cytotoxic payload (MMAE). The following are

general safety guidelines based on handling potent cytotoxic compounds.

Personal Protective Equipment (PPE)
Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

Lab Coat: A dedicated lab coat should be worn.

Eye Protection: Safety glasses or goggles are mandatory.

Respiratory Protection: A fume hood should be used when handling the solid compound or

preparing stock solutions.

Engineering Controls
All work with solid CTT2274 and concentrated stock solutions should be performed in a

certified chemical fume hood to avoid inhalation of dust or aerosols.

Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and copious amounts of water.

Eye Contact: Immediately flush eyes with gently flowing water for at least 15 minutes.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Storage
Proper storage of CTT2274 is crucial to maintain its stability and efficacy.
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Condition Recommendation Rationale

Long-term Storage
-20°C in a tightly sealed

container.

To prevent degradation of the

compound.

Short-term Storage

Room temperature storage

may be acceptable for short

periods, as suggested by

some suppliers for shipping

within the continental US.

However, for optimal stability,

minimize time at room

temperature.[1]

To maintain compound

integrity during brief transport

or handling periods.

Light Sensitivity Store protected from light.

While specific data is

unavailable, many complex

organic molecules are light-

sensitive.

Humidity Store in a dry environment.
To prevent hydrolysis of the

compound.

Experimental Protocols
Preparation of Stock Solutions
Note: Specific solubility data for CTT2274 in common laboratory solvents is not widely

published. It is recommended to perform a small-scale solubility test before preparing a large

volume of stock solution. Based on the nature of similar compounds, dimethyl sulfoxide

(DMSO) is a likely solvent.

Materials:

CTT2274 solid

Anhydrous dimethyl sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes
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Procedure:

Equilibrate the vial of CTT2274 to room temperature before opening to prevent

condensation.

Weigh the desired amount of CTT2274 in a sterile microcentrifuge tube.

Add the calculated volume of DMSO to achieve the desired stock concentration (e.g., 10

mM).

Vortex briefly and/or sonicate in a water bath to aid dissolution.

Visually inspect the solution to ensure the compound has fully dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution aliquots at -20°C or -80°C, protected from light.

In Vitro Cell-Based Assays
The following is a general workflow for testing the efficacy of CTT2274 on PSMA-expressing

cancer cell lines.

Workflow:

Cell Seeding: Plate PSMA-positive and PSMA-negative (as a control) cancer cells in

appropriate cell culture plates and allow them to adhere overnight.

Compound Dilution: Prepare a serial dilution of the CTT2274 stock solution in the

appropriate cell culture medium to achieve the desired final concentrations.

Cell Treatment: Remove the old medium from the cells and add the medium containing the

different concentrations of CTT2274.

Incubation: Incubate the cells for a predetermined period (e.g., 72 hours).

Viability Assay: Assess cell viability using a standard method such as MTT, MTS, or a

live/dead cell stain.
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Data Analysis: Calculate the IC50 value to determine the concentration of CTT2274 that

inhibits cell growth by 50%.

Visualizations
Signaling Pathway of CTT2274 Action
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CTT2274 Mechanism of Action

Extracellular Space

PSMA-expressing Cancer Cell

CTT2274

PSMA

Binds to

Endosome

Internalization

Lysosome

Fusion

MMAE

Linker Cleavage (low pH)

Tubulin

Inhibits Polymerization

Apoptosis

Leads to

Click to download full resolution via product page

Caption: CTT2274 binds to PSMA, is internalized, and releases MMAE, leading to apoptosis.
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Experimental Workflow for In Vitro Testing

Start

Seed PSMA+ and PSMA- cells

Prepare serial dilutions of CTT2274

Treat cells with CTT2274 dilutions
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Caption: Workflow for determining the in vitro efficacy of CTT2274.
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Handling and Storage Logical Relationships

Handling Storage

CTT2274 Compound
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Caption: Key logical relationships for the safe handling and proper storage of CTT2274.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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